2-(Azidomethyl)-6-chloro-1,3-benzoxazole
Overview
Description
The compound “2-(Azidomethyl)-6-chloro-1,3-benzoxazole” contains several functional groups. The benzoxazole ring is a heterocyclic compound consisting of a benzene ring fused to an oxazole ring. The azidomethyl group is a functional group consisting of an azide (N3) attached to a methyl group (CH2). The presence of the chlorine atom suggests that this compound might have some interesting reactivity .
Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The azide group is known for its high reactivity and can participate in various reactions such as the Huisgen cycloaddition (click reaction) or Staudinger reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the nature of the benzoxazole ring, the azide group, and the chlorine atom. These properties could be determined by various analytical techniques .Scientific Research Applications
- Other heterocycles like oxazoles, thiazoles, oxazines, and pyrimidines can also be synthesized using azides .
Nitrene Transfer Reactions
The azido group in “2-(Azidomethyl)-6-chloro-1,3-benzoxazole” can participate in nitrene transfer reactions. Researchers have explored its utility in various contexts:
- Phenoxyzinones and Benzoxazines : From ortho-hydroxy aryl azides, both phenoxyzinones and benzoxazines can be synthesized in high yields. These compounds find applications in materials science and drug discovery .
Allylic Compounds
Efficient synthetic alternatives for nitrogen-containing allylic compounds are of interest. Here’s an example:
- 5-(3-Azidoprop-1-en-2-yl)benzo[d][1,3]dioxole : A straightforward two-step protocol from the natural product safrole leads to the synthesis of this compound. It has potential applications in organic synthesis and materials chemistry .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(azidomethyl)-6-chloro-1,3-benzoxazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN4O/c9-5-1-2-6-7(3-5)14-8(12-6)4-11-13-10/h1-3H,4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLKVUNUNCAIPFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)OC(=N2)CN=[N+]=[N-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Azidomethyl)-6-chloro-1,3-benzoxazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.